Cas no 40572-71-2 (L-threo-Methylphenidate)

• Product Name: L-threo-Methylphenidate
• CAS No: 40572-71-2
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 881288
• Update Time: 2026-04-29

L-threo-Methylphenidate Chemical and Physical Properties

Names and Identifiers

• L-THREO-METHYLPHENIDATE HYDROCHLORIDE
• L-Ritalin hydrochloride, (2S,2μS)-(-)-threo-Methyl α-phenyl-α-(2-piperidyl)acetate hydrochloride
• (2S,2'S)-(-)-threo-Methyl α-Phenyl-α-(2-piperidyl)acetate Hydrochloride
• (2S,2’S)-(-)-THREO-METHYL A-PHENYL-A-(2-PIPERIDYL)ACETATE HYDROCHLORIDE
• L-threo-Methylphenidate

L-threo-Methylphenidate Security Information

• Hazard Category Code： 22
• RTECS：TM3850000
• Hazardous Material Identification：

Additional information on L-threo-Methylphenidate

Introduction to L-threo-Methylphenidate (CAS No. 40572-71-2)

L-threo-Methylphenidate, identified by the chemical compound code CAS No. 40572-71-2, is a significant molecule in the field of pharmaceutical chemistry and psychopharmacology. This compound belongs to the amphetamine class of drugs and is widely recognized for its role as a prodrug in the treatment of attention deficit hyperactivity disorder (ADHD) and narcolepsy. The stereochemical configuration of L-threo-Methylphenidate makes it a crucial intermediate in the synthesis of other pharmacologically active agents, particularly those used to manage cognitive and neurological disorders.

The molecular structure of L-threo-Methylphenidate consists of a phenyl ring substituted with a methyl group and an ethylamine side chain, which contributes to its pharmacological properties. The stereochemistry at the chiral center, specifically the threo configuration, is essential for its efficacy and safety profile. Unlike its enantiomer, d-threo-Methylphenidate, which has been associated with higher potential for abuse and side effects, the L-threo form is valued for its balanced therapeutic index.

Recent advancements in drug development have highlighted the importance of L-threo-Methylphenidate as a key intermediate in the synthesis of novel stimulant medications. Researchers have been exploring its potential in combination therapies for ADHD, where it may enhance the efficacy of existing treatments while minimizing adverse effects. The compound's ability to cross the blood-brain barrier efficiently makes it a promising candidate for central nervous system (CNS) applications.

In clinical settings, L-threo-Methylphenidate is often used in controlled-release formulations to provide sustained therapeutic effects over an extended period. This approach improves patient compliance and reduces the frequency of dosing, which is particularly beneficial for long-term management of ADHD and narcolepsy. The pharmacokinetic profile of L-threo-Methylphenidate has been extensively studied to optimize dosing regimens and minimize variability among patients.

The synthesis of L-threo-Methylphenidate involves multi-step organic reactions, including chiral resolution and functional group transformations. Modern synthetic methodologies have focused on improving yield and purity while reducing environmental impact. Catalytic processes and green chemistry principles have been increasingly applied to enhance the sustainability of producing this compound on an industrial scale.

From a regulatory perspective, L-threo-Methylphenidate (CAS No. 40572-71-2) is subject to stringent quality control measures to ensure consistency and safety in pharmaceutical products. Manufacturers must adhere to Good Manufacturing Practices (GMP) to meet regulatory standards set by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulations are designed to protect patients while promoting innovation in drug development.

The therapeutic potential of L-threo-Methylphenidate extends beyond traditional applications in ADHD treatment. Emerging research suggests that this compound may have neuroprotective properties, making it relevant in the management of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Studies are ongoing to explore how L-threo-Methylphenidate interacts with neural pathways involved in learning, memory, and motor control.

In conclusion, L-threo-Methylphenidate (CAS No. 40572-71-2) represents a critical component in modern pharmacotherapy for CNS disorders. Its unique stereochemical properties, combined with its role as a prodrug, make it a versatile molecule with broad therapeutic implications. As research continues to uncover new applications for this compound, its significance in addressing neurological and cognitive challenges is likely to grow further.